2-(naphthalen-1-yl)-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide

Specification

• CAS No.: 922108-89-2
• Molecular Formula: C25H18N2O3
• Molecular Weight: 394.43
• IUPAC Name: 2-naphthalen-1-yl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)acetamide
• Standard InChI: InChI=1S/C25H18N2O3/c28-24(14-17-8-5-7-16-6-1-2-9-19(16)17)26-18-12-13-22-20(15-18)25(29)27-21-10-3-4-11-23(21)30-22/h1-13,15H,14H2,(H,26,28)(H,27,29)
• Standard InChI Key: PUUOUIDAFOUDOX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC4=C(C=C3)OC5=CC=CC=C5NC4=O

Introduction

2-(naphthalen-1-yl)-N-(11-oxo-10,11-dihydrodibenzo[b,f]oxazepin-2-yl)acetamide is a complex organic molecule that belongs to the class of dibenzo[b,f]oxazepine derivatives. This compound is notable for its unique heterocyclic ring system, which includes both nitrogen and oxygen, classifying it as a heterocyclic compound. Its synthesis involves combining naphthalene and dibenzo[b,f]oxazepine frameworks, making it of significant interest in medicinal chemistry and organic synthesis.

Synthesis and Chemical Reactions

The synthesis of 2-(naphthalen-1-yl)-N-(11-oxo-10,11-dihydrodibenzo[b,f]oxazepin-2-yl)acetamide typically involves multiple synthetic steps that require precise control over temperature, solvent choice, and reaction time to achieve high yields and purity. Common reagents for these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride.

Common Chemical Reactions

• Oxidation Reactions: Involving oxidizing agents to modify functional groups.

• Reduction Reactions: Utilizing reducing agents to alter the compound's structure.

• Substitution Reactions: Replacing functional groups with others.

Biological Activity and Potential Applications

The compound's mechanism of action involves interaction with specific biological targets, which can vary depending on the biological context and targets being investigated. Its potential applications include serving as a lead compound for developing new drugs, particularly in medicinal chemistry.

Potential Applications Table

Application	Description
Medicinal Chemistry	Lead compound for drug development
Biological Activity	Interacts with specific biological targets
Research	Useful in organic synthesis and heterocyclic chemistry studies